Cas no 1060812-68-1 (1-[5-(Trifluoromethyl)pyrazin-2-yl]ethanone)

• Product Name: 1-[5-(Trifluoromethyl)pyrazin-2-yl]ethanone
• CAS No: 1060812-68-1
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• MDL: MFCD13189470
• CID: 2624104
• PubChem ID: 72212349
• Update Time: 2024-11-08

1-[5-(Trifluoromethyl)pyrazin-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-(TRIFLUOROMETHYL)PYRAZIN-2-YL)ETHANONE
• E77433
• PS-18810
• SY310790
• Ethanone, 1-[5-(trifluoromethyl)-2-pyrazinyl]-
• MFCD13189470
• 1-[5-(TRIFLUOROMETHYL)PYRAZIN-2-YL]ETHAN-1-ONE
• 1-(5-(Trifluoromethyl)pyrazin-2-yl)ethan-1-one
• DTXSID201263744
• AB68473
• 1-[5-(Trifluoromethyl)-2-pyrazinyl]ethanone
• SCHEMBL24723840
• MDYAQPCSNDPWSV-UHFFFAOYSA-N
• 1060812-68-1
• 1-[5-(Trifluoromethyl)pyrazin-2-yl]ethanone

• MDL： MFCD13189470
• Inchi： 1S/C7H5F3N2O/c1-4(13)5-2-12-6(3-11-5)7(8,9)10/h2-3H,1H3
• InChI Key： MDYAQPCSNDPWSV-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C(C)=O)=CN=1)(F)F

Computed Properties

• Exact Mass: 190.03539727g/mol
• Monoisotopic Mass: 190.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.8Ų